Cas no 1706453-39-5 (3-{(furan-2-yl)methanesulfonylmethyl}piperidine)

3-{(Furan-2-yl)methanesulfonylmethyl}piperidine is a specialized heterocyclic compound featuring a piperidine core functionalized with a furan-2-ylmethanesulfonylmethyl group. This structure imparts unique reactivity and potential utility in medicinal chemistry and organic synthesis. The furan moiety introduces aromatic character and potential for further functionalization, while the sulfonylmethyl group enhances electrophilic properties, making it a versatile intermediate for cross-coupling or nucleophilic substitution reactions. Its piperidine backbone contributes to conformational rigidity, which may be advantageous in designing bioactive molecules. The compound’s distinct combination of functional groups suggests applications in the development of pharmaceuticals, agrochemicals, or as a building block for complex molecular architectures.
3-{(furan-2-yl)methanesulfonylmethyl}piperidine structure
1706453-39-5 structure
Product Name:3-{(furan-2-yl)methanesulfonylmethyl}piperidine
CAS No:1706453-39-5
MF:C11H17NO3S
MW:243.322582006454
MDL:MFCD29034715
CID:5161744
PubChem ID:71777972
Update Time:2025-06-14

3-{(furan-2-yl)methanesulfonylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 3-[[(2-furanylmethyl)sulfonyl]methyl]-
    • 3-{(furan-2-yl)methanesulfonylmethyl}piperidine
    • MDL: MFCD29034715
    • Inchi: 1S/C11H17NO3S/c13-16(14,9-11-4-2-6-15-11)8-10-3-1-5-12-7-10/h2,4,6,10,12H,1,3,5,7-9H2
    • InChI Key: PTFLEPTZZJUNCG-UHFFFAOYSA-N
    • SMILES: N1CCCC(CS(CC2=CC=CO2)(=O)=O)C1

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3-{(furan-2-yl)methanesulfonylmethyl}piperidine Related Literature

Additional information on 3-{(furan-2-yl)methanesulfonylmethyl}piperidine

Comprehensive Overview of 3-{(furan-2-yl)methanesulfonylmethyl}piperidine (CAS No. 1706453-39-5)

3-{(furan-2-yl)methanesulfonylmethyl}piperidine (CAS No. 1706453-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a furan-2-ylmethanesulfonylmethyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules, given its ability to modulate molecular interactions.

In recent years, the demand for heterocyclic compounds like 3-{(furan-2-yl)methanesulfonylmethyl}piperidine has surged, driven by advancements in medicinal chemistry and catalysis. This compound's sulfonylmethyl group enhances its reactivity, enabling it to participate in diverse synthetic pathways. Its furan ring further contributes to its electronic properties, making it a candidate for studies in drug delivery systems and enzyme inhibition. These attributes align with current trends in green chemistry, where researchers prioritize sustainable and efficient synthetic methods.

The compound's CAS No. 1706453-39-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Laboratories and manufacturers often search for synonyms such as "furan-2-ylmethylsulfonylmethyl piperidine" or "piperidine sulfonylmethyl furan derivative" to locate this material. Its applications extend to crop protection formulations, where its structural motifs may contribute to pest resistance mechanisms. Additionally, its potential role in neurological drug development is under exploration, given the pharmacological relevance of piperidine-based scaffolds.

From an industrial perspective, 3-{(furan-2-yl)methanesulfonylmethyl}piperidine exemplifies the growing intersection of computational chemistry and experimental synthesis. Predictive modeling tools are increasingly used to optimize its properties, reducing trial-and-error in R&D. This aligns with broader industry shifts toward AI-driven molecular design, a topic frequently searched by professionals seeking to streamline workflows. Furthermore, its stability under various pH conditions makes it a subject of interest for formulation scientists working on extended-release pharmaceuticals.

Environmental and safety profiles of CAS No. 1706453-39-5 are also under scrutiny, as regulatory bodies emphasize eco-friendly chemicals. Recent publications highlight its biodegradability potential, a key consideration for sustainable manufacturing initiatives. As the scientific community continues to investigate its full spectrum of applications, this compound remains a focal point for innovation in life sciences and material engineering.

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